7-Methyl-2-oxo-1,2-dihydroquinoline-6-carbonitrile

• Molecular Formula: C11H8N2O
• Molecular Weight: 184.19 g/mol
• IUPAC Name: 7-methyl-2-oxo-1H-quinoline-6-carbonitrile
• InChI: InChI=1S/C11H8N2O/c1-7-4-10-8(5-9(7)6-12)2-3-11(14)13-10/h2-5H,1H3,(H,13,14)
• InChI Key: JVUJBMKPOZZYNC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=CC(=O)N2)C=C1C#N

Description

7-Methyl-2-oxo-1,2-dihydroquinoline-6-carbonitrile is a useful research compound. Its molecular formula is C11H8N2O and its molecular weight is 184.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 6-bromo-7-methylquinolin (10 g, 42.0 mmol, prepared following J. Med. Chem. 1988, 31, 2048.), N-methyl-2-pyrrolidinone (32 mL), and CuCN (11 g, 0.13 mol) was stirred at 20° C. overnight and then at reflux temperature (202° C.) for 7 h. The mixture was poured into water (250 mL) and filtered, and the solid was washed twice with water to furnish 7-Methyl-2-oxo-1,2-dihydroquinoline-6-carbonitrile.